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Compound of Interest

Compound Name: 9-Bromophenanthrene

Cat. No.: B047481 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for the purification of 9-
bromophenanthrene via recrystallization. Recrystallization is a fundamental technique for the

purification of solid organic compounds. This document outlines the necessary materials, a

step-by-step experimental procedure, and expected outcomes for obtaining high-purity 9-
bromophenanthrene suitable for research and development applications.

Physicochemical Properties of 9-
Bromophenanthrene
A summary of the key physical and chemical properties of 9-bromophenanthrene is presented

in the table below. These properties are crucial for designing an effective recrystallization

protocol.
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Property Value

Molecular Formula C₁₄H₉Br[1][2]

Molecular Weight 257.13 g/mol [2][3]

CAS Number 573-17-1[2][4]

Appearance White to light yellow crystalline powder[2][5]

Melting Point 60-66 °C[1][2][4][6]

Boiling Point 180-190 °C at 2 mmHg[2][4][6]

Solubility

Sparingly soluble in water; soluble in organic

solvents such as ethanol, acetone, chloroform,

dichloromethane, acetic acid, and carbon

disulfide.[1][2][5][7][8]

Principle of Recrystallization
Recrystallization is a purification technique based on the differential solubility of a compound

and its impurities in a chosen solvent at different temperatures. An ideal recrystallization

solvent should dissolve the target compound well at elevated temperatures but poorly at lower

temperatures. Impurities should either be highly soluble at all temperatures (remaining in the

mother liquor) or insoluble at high temperatures (allowing for removal by hot filtration). For 9-
bromophenanthrene, ethanol has been reported as a suitable recrystallization solvent.[9]

Experimental Protocol: Recrystallization of 9-
Bromophenanthrene from Ethanol
This protocol details the procedure for the purification of 9-bromophenanthrene using ethanol

as the solvent.

3.1. Materials and Equipment:

Crude 9-bromophenanthrene

Ethanol (95% or absolute)
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Erlenmeyer flasks

Hot plate with magnetic stirring capabilities

Magnetic stir bar

Filter paper

Powder funnel

Buchner funnel and flask

Vacuum source

Spatula

Watch glass

Drying oven or desiccator

Melting point apparatus

3.2. Step-by-Step Procedure:

Dissolution:

Place the crude 9-bromophenanthrene in an Erlenmeyer flask with a magnetic stir bar.

Add a minimal amount of ethanol, just enough to wet the solid.

Gently heat the mixture on a hot plate with stirring.

Continue to add small portions of ethanol until the 9-bromophenanthrene completely

dissolves. Avoid adding an excess of solvent to ensure a good yield.

Hot Filtration (Optional):

If insoluble impurities are observed in the hot solution, perform a hot filtration.
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Preheat a second Erlenmeyer flask and a powder funnel on the hot plate.

Place a fluted filter paper in the funnel.

Quickly pour the hot solution through the filter paper into the clean, preheated flask. This

step should be done rapidly to prevent premature crystallization.

Crystallization:

Remove the flask containing the clear solution from the hot plate.

Cover the flask with a watch glass and allow it to cool slowly to room temperature. Slow

cooling promotes the formation of larger, purer crystals.

Once the flask has reached room temperature, place it in an ice bath to maximize crystal

formation.

Isolation of Crystals:

Set up a vacuum filtration apparatus with a Buchner funnel and filter paper.

Wet the filter paper with a small amount of cold ethanol.

Pour the cold crystal slurry into the Buchner funnel with the vacuum applied.

Use a spatula to transfer any remaining crystals from the flask.

Washing:

With the vacuum still applied, wash the crystals with a small amount of ice-cold ethanol to

remove any remaining soluble impurities.

Drying:

Allow the crystals to dry on the filter paper under vacuum for a few minutes.

Transfer the purified crystals to a pre-weighed watch glass and dry them further in a drying

oven at a temperature below the melting point or in a desiccator.
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Purity Assessment:

Determine the melting point of the recrystallized 9-bromophenanthrene. A sharp melting

point close to the literature value indicates high purity.[9] The yield of the recrystallized

product can also be calculated.

Workflow Diagram
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Caption: Workflow for the recrystallization of 9-bromophenanthrene.
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Safety Precautions
9-bromophenanthrene may cause skin and eye irritation.[1] It is harmful if inhaled, in

contact with skin, or if swallowed.[2]

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust.

Ethanol is flammable; keep it away from open flames and hot surfaces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b047481#purification-of-9-bromophenanthrene-by-
recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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